Cas no 860695-52-9 (Ethyl 3-bromo-4-isopropoxybenzoate)

Ethyl 3-bromo-4-isopropoxybenzoate is a brominated aromatic ester with a molecular formula of C₁₂H₁₅BrO₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key structural features—a bromo substituent and an isopropoxy group—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. The ethyl ester moiety further improves solubility in organic solvents, streamlining purification and downstream applications. With high purity and stability under standard conditions, it is a reliable reagent for research and industrial-scale synthesis.

Ethyl 3-bromo-4-isopropoxybenzoate structure

860695-52-9 structure

Product Name:Ethyl 3-bromo-4-isopropoxybenzoate

CAS No:860695-52-9

MF:C₁₂H₁₅BrO₃

MW:287.149703264236

MDL:MFCD07187808

CID:836310

PubChem ID:11839087

Update Time:2025-06-07

Ethyl 3-bromo-4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-isopropoxybenzoate
- ethyl 3-bromo-4-propan-2-yloxybenzoate
- Benzoic acid, 3-bromo-4-isopropoxy-, ethyl ester (5CI)
- Ethyl 3-bromo-4-(1-methylethoxy)benzoate (ACI)
- 3-Bromo-4-isopropoxy-benzoic acid ethyl ester
- ethyl 3-bromo-4-(propan-2-yloxy)benzoate
- DTXSID70474259
- 860695-52-9
- SCHEMBL16605593
- Ethyl3-bromo-4-isopropoxybenzoate
- AKOS000501741
- CS-0361513
- AN-329/43341714
- STL066184
- DB-076548
- MDL： MFCD07187808
- Inchi： 1S/C12H15BrO3/c1-4-15-12(14)9-5-6-11(10(13)7-9)16-8(2)3/h5-8H,4H2,1-3H3
- InChI Key： GMZBRMJPVWTSFW-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(Br)C(OC(C)C)=CC=1)OCC

Computed Properties

Exact Mass: 286.02046g/mol
Monoisotopic Mass: 286.02046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 35.5Å²

Ethyl 3-bromo-4-isopropoxybenzoate Pricemore >>

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